N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(phenylthio)propanamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C19H19N3O2S/c1-13-8-9-16-20-14(2)18(19(24)22(16)12-13)21-17(23)10-11-25-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,21,23)
• InChI Key: BPPUQCSVVMPRJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)CCSC3=CC=CC=C3)C)C=C1
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(phenylthio)propanamide, also known as DPPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research.

Scientific Research Applications

Synthesis and Herbicidal Activity

A study explored the synthesis of compounds with structural similarities to N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(phenylthio)propanamide, focusing on their herbicidal activities. Some of these compounds demonstrated moderate to good selective herbicidal activity against specific plants, although they were not effective against other types, suggesting potential applications in targeted weed control (Liu & Shi, 2014).

Antimicrobial Potential

Another research area involves the synthesis of pyrimidine-linked compounds for evaluating their insecticidal and antimicrobial potentials. Compounds related to this compound were assessed against various insects and microorganisms. The results indicated a relationship between the chemical structure of these compounds and their biological activity, suggesting possible use in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Synthesis and Characterization for Antimicrobial Activity

A study conducted the synthesis and characterization of novel heterocyclic compounds, including those similar to this compound. These compounds were evaluated for their antibacterial and antifungal activities, providing insights into their potential use in combating microbial infections (Nunna et al., 2014).

Application in Synthesizing Fused Pyrimidine Derivatives

Research on the synthesis of pyrimidine derivatives using related chemical structures has been conducted. These studies involve exploring different synthetic routes and treatments to yield various pyrimidine derivatives, which could be useful intermediates for further chemical transformations and applications in multiple fields (Tominaga et al., 1991).

Crystal Structure and Herbicidal Activity

Investigations into the crystal structure and herbicidal activity of compounds structurally related to this compound have been carried out. These studies provide valuable information on the relationship between molecular structure and herbicidal efficacy, leading to potential advancements in agricultural chemistry (Liu et al., 2008).